Cas no 2228277-98-1 (O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228277-98-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6410338
• PubChem ID: 165679897
• Update Time: 2025-05-30

O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• 2228277-98-1
• O-{[1-(4-ethoxy-3-methoxyphenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1815352

• Inchi： 1S/C13H19NO3/c1-3-16-11-5-4-10(8-12(11)15-2)13(6-7-13)9-17-14/h4-5,8H,3,6-7,9,14H2,1-2H3
• InChI Key： UKVPUDUJWRHETQ-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(=C(C=2)OC)OCC)CC1)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.7Ų

Additional information on O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No: 2228277-98-1)

O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2228277-98-1, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine is characterized by a cyclopropylmethyl group attached to a phenolic ring, which is further substituted with ethoxy and methoxy groups. This particular arrangement of functional groups contributes to the compound's potential interactions with biological targets, making it a valuable candidate for drug discovery efforts.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate biological pathways associated with various diseases. The presence of both hydroxyl and amine functionalities in the molecule suggests that it may possess the ability to engage with multiple biological targets, thereby offering a multifaceted approach to therapeutic intervention. This characteristic is particularly appealing in the context of drug design, where targeting multiple pathways can lead to enhanced efficacy and reduced side effects.

One of the most compelling aspects of O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine is its potential as a scaffold for further chemical modification. The cyclopropyl group, in particular, is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug candidates. Additionally, the phenolic ring provides a site for hydrogen bonding interactions, which can be crucial for achieving high affinity binding to biological targets.

Recent studies have highlighted the importance of incorporating heterocyclic structures into drug molecules due to their ability to enhance pharmacological properties such as solubility, bioavailability, and target specificity. The cyclopropylmethyl moiety in O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine aligns well with this trend, as it contributes to the molecule's overall pharmacokinetic profile. Furthermore, the presence of ethoxy and methoxy substituents on the phenolic ring suggests that this compound may exhibit favorable interactions with enzymes and receptors involved in disease pathways.

The synthesis of O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. These synthetic strategies are not only efficient but also scalable, making it feasible to produce sufficient quantities of the compound for preclinical studies. The ability to synthesize this compound in good yield and purity is essential for conducting meaningful biological evaluations.

In the realm of drug discovery, computational methods play a crucial role in predicting the biological activity of novel compounds. Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to evaluate the potential interactions between O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine and various biological targets. These studies have provided valuable insights into the compound's binding mode and potential mechanisms of action.

The hydroxylamine functionality in O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine is particularly noteworthy due to its known reactivity with biological molecules. Hydroxylamines have been shown to participate in various biochemical reactions, including oxidation-reduction processes and protein modifications. This reactivity makes them promising candidates for developing drugs that target specific enzymatic pathways or protein modifications associated with diseases.

Furthermore, the structural diversity offered by O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine allows for exploration of different analogs through structural modifications. By varying substituents on the phenolic ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the compound. This flexibility is crucial for optimizing drug candidates towards achieving desired therapeutic outcomes.

The growing body of evidence supporting the use of natural product-inspired scaffolds in drug discovery has also influenced the development strategies for O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine. Natural products often contain complex structures that exhibit high biological activity due to their intricate functional group arrangements. By leveraging these natural templates, synthetic chemists can design novel molecules with enhanced pharmacological properties.

In conclusion, O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No: 2228277-98-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing new therapeutic agents. As research in this area continues to advance, it is likely that compounds like O-{1-(4-ethoxy-3-methoxyphenyl)cyclopropymethyl}hydroxylamine will play an increasingly important role in addressing unmet medical needs.